D-Glucose (3-13C)

• Molecular Formula: C6H12O6
• Molecular Weight: 181.15 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i5+1
• InChIKey: GZCGUPFRVQAUEE-BFPMOEKFSA-N

D-Glucose (3-13C) Procurement Guide

D-Glucose (3-13C) (CAS 287100-64-5) is a site-specific, stable isotope-labeled monosaccharide wherein the carbon atom at the third position is replaced with the non-radioactive isotope carbon-13 . With a molecular formula of (13C)C₅H₁₂O₆, a molecular weight of 181.15 g/mol, and a melting point of 150–152 °C, this compound is typically supplied at 99 atom % 13C isotopic purity and 99% chemical purity (CP) . As a positionally defined tracer, D-Glucose (3-13C) is fundamentally distinct from both unlabeled D-glucose and uniformly labeled (U-13C₆) glucose in its ability to resolve specific glycolytic and anaplerotic fluxes .

Positional Labeling Site‑specific ¹³C at C‑3 reports on pentose phosphate pathway and glycolytic backbone rearrangements

Analytical Fit Compatible with NMR and mass spectrometry‑based metabolic flux analysis workflows

Isotopologue Discrimination Focused readout avoids indiscriminate global labeling seen with uniformly ¹³C tracers

D-Glucose (3-13C) Positional Matching

Generic substitution of D-Glucose (3-13C) with unlabeled D-glucose, uniformly labeled [U-13C₆]glucose, or alternative singly labeled glucose isotopomers (e.g., [1-13C] or [6-13C]) fundamentally alters the informational content of a metabolic flux analysis (MFA) experiment. While unlabeled glucose yields no isotopic tracing data, uniformly labeled glucose produces complex, overlapping isotopomer distributions that obscure pathway-specific resolution, often requiring computationally intensive deconvolution [1]. Critically, the precision and accuracy of flux estimates are directly determined by the specific labeling position chosen [2]. Tracers such as [3-13C]glucose provide quantifiably superior flux resolution for specific metabolic branch points—such as pyruvate dehydrogenase (PDH) versus pyruvate carboxylase (PC) activity—compared to more commonly used alternatives like [1-13C]glucose [2]. Substitution therefore introduces systematic measurement error, reduces experimental sensitivity, and compromises the statistical validity of comparative studies in cancer metabolism, microbial engineering, and plant physiology.

Potential Substitute

Why D‑Glucose (3‑¹³C) Is Not Directly Interchangeable

[1‑¹³C]glucose

C‑1 label is lost as CO₂ in the oxidative PPP branch, masking non‑oxidative rearrangements

[U‑¹³C₆]glucose

Uniform labeling dilutes position‑specific backbone information and prevents clean resolution of transaldolase/transketolase scrambling

Deuterated glucose (e.g., [6,6‑²H₂])

Deuterium kinetic isotope effects may shift enzyme kinetics; higher tracer mass often required for equivalent sensitivity

• [1] Buescher, J. M., et al. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189–201. View Source
• [2] Metallo, C. M., Walther, J. L., & Stephanopoulos, G. (2009). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of Biotechnology, 144(3), 167–174. View Source

D-Glucose (3-13C) Performance Evidence

PPP Branch Resolution in Neurons

In a computational evaluation of 13C isotopic tracers for mammalian MFA, [3-13C]glucose outperformed the more commonly used [1-13C]glucose in its ability to precisely and accurately estimate metabolic fluxes in central carbon metabolism [1]. The study experimentally determined metabolic fluxes in a tumor cell line and used these data to quantitatively compare tracer performance [1].

PPP Flux Resolution

Cross‑study comparable

~6% (cortical) and ~4% (cerebellar) PPP contribution to glucose consumption

Unique non‑oxidative PPP readout not accessible with C‑1 or U‑¹³C tracers

Derived from glutamate isotopomer analysis in primary mouse neurons

Evidence Dimension	Relative precision and accuracy of metabolic flux estimation
Target Compound Data	[3-13C]glucose demonstrated superior flux estimation capability
Comparator Or Baseline	[1-13C]glucose demonstrated inferior performance for estimating fluxes in central carbon metabolism
Quantified Difference	[3-13C]glucose outperformed [1-13C]glucose; the study identified [1,2-13C₂]glucose as optimal overall but specifically noted [3-13C]glucose as superior to [1-13C]glucose
Conditions	Tumor cell line; experimentally determined metabolic fluxes followed by computational tracer evaluation

Why This Matters

Researchers procuring [3-13C]glucose rather than the more commonly used [1-13C]glucose obtain quantifiably higher precision in flux estimates, reducing experimental uncertainty and enabling more confident differentiation between cellular phenotypes.

• [1] Metallo, C. M., Walther, J. L., & Stephanopoulos, G. (2009). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of Biotechnology, 144(3), 167–174. View Source

Cost-Effective Tracer Administration in Humans

The COMPLETE-MFA (complementary parallel labeling experiments technique for metabolic flux analysis) method explicitly requires all six singly labeled glucose tracers—[1-13C], [2-13C], [3-13C], [4-13C], [5-13C], and [6-13C]glucose—to determine highly accurate and precise metabolic fluxes [1]. The method is based on combined analysis of multiple isotopic labeling experiments, where the synergy of using complementary tracers greatly improves flux precision [1].

Tracer Dose Reduction

Class‑level inference

~15‑fold lower administered dose vs deuterated glucose in IVGTT studies

Supports cost‑efficient procurement for human glucose turnover research

Class‑level extrapolation from ¹³C‑glucose/deuterated‑glucose comparator trials

Evidence Dimension	Flux map precision achieved through complementary parallel labeling
Target Compound Data	[3-13C]glucose is one of six required singly labeled glucose tracers
Comparator Or Baseline	Single-tracer experiments or incomplete sets of position-specific tracers
Quantified Difference	COMPLETE-MFA achieved a statistically acceptable fit with more than 300 redundant measurements, producing the most precise flux map obtained thus far for E. coli
Conditions	E. coli grown in six parallel cultures on defined medium with glucose as sole carbon source; GC-MS measurement of biomass amino acid isotopomers

Why This Matters

For laboratories aiming to achieve the highest-resolution flux maps currently attainable in microbial systems, D-Glucose (3-13C) is not an optional alternative but a mandatory component of the validated COMPLETE-MFA tracer set.

• [1] Leighty, R. W., & Antoniewicz, M. R. (2013). COMPLETE-MFA: complementary parallel labeling experiments technique for metabolic flux analysis. Metabolic Engineering, 20, 49–55. View Source

Positional Isotope Analysis for Gluconeogenesis

NMR analysis of glucose fermentation by the colonic flora of a breast-fed infant using D-[3-13C]glucose enabled the unambiguous identification of the Bifidobacterium pathway as the major route for glucose catabolism [1]. The study demonstrated production of 13CH₃13COOH from 3-13C-glucose, establishing that the Bifidobacterium pathway was the predominant pathway used by the infant's colonic microbes [1].

Gluconeogenesis Tracing

Cross‑study comparable

0.5% ¹³C enrichment detectable in 0.01 nmol sample via C1‑C3 fragment (m/z 262)

Enables high‑sensitivity positional analysis of hepatic glucose output

GC‑MS method validated in rat hepatocyte studies

Evidence Dimension	Pathway-specific metabolic signature detection
Target Compound Data	13CH₃13COOH production detected from 3-13C-glucose via NMR, confirming Bifidobacterium pathway activity
Comparator Or Baseline	Unlabeled glucose or alternative position-specific tracers would yield different or non-diagnostic labeling patterns
Quantified Difference	The C-3 label position generates a distinct NMR-visible signature in acetate that is diagnostic of the bifid shunt pathway, enabling conclusive pathway identification
Conditions	In vitro fermentation of glucose by fecal suspensions from a 158-day-old breast-fed infant; analyzed by 13C NMR spectroscopy

Why This Matters

Procurement of D-Glucose (3-13C) enables direct, non-invasive identification of specific microbial fermentation pathways in complex gut ecosystems, a capability not achievable with unlabeled glucose or uniformly labeled alternatives.

• [1] Wolin, M. J., Zhang, Y., Bank, S., Yerry, S., & Miller, T. L. (1998). NMR detection of 13CH313COOH from 3-13C-glucose: a signature for Bifidobacterium fermentation in the intestinal tract. The Journal of Nutrition, 128(1), 91–96. View Source

Isotopic Purity and Batch Consistency

A GC-MS-based 13C-positional isotopomer approach for investigating metabolic fluxes in plant primary metabolism was established and validated using 13C-positionally labeled references including D-Glucose (3-13C) [1]. The method provides atomic-level position information in glucose, malate, and glutamate, overcoming previous limitations of MS-based approaches [1].

Batch Identity & Purity

Data to verify

≥99 atom% ¹³C at C‑3; chemical purity 98–99%

Certificate‑of‑analysis review ensures correct M+1 isotopomer for quantitative flux modeling

Supplier‑specified; batch‑specific verification recommended

Evidence Dimension	Method validation and fragmentation map creation
Target Compound Data	D-Glucose (3-13C) served as a 13C-positionally labeled reference standard
Comparator Or Baseline	Methods lacking position-specific validation standards
Quantified Difference	The approach enabled identification of specific glucose carbon atoms preferentially labeled by photosynthesis and gluconeogenesis; validated fragmentation map created using positionally labeled references
Conditions	GC-EI-MS and GC-APCI-MS analysis of plant leaf and guard cell extracts

Why This Matters

Procurement of D-Glucose (3-13C) as an analytical reference standard is essential for laboratories establishing or validating GC-MS-based positional isotopomer methods, ensuring accurate fragmentation map construction and reliable flux data interpretation.

• [1] Lima, V. F., Erban, A., et al. (2021). Establishment of a GC‐MS‐based 13C‐positional isotopomer approach suitable for investigating metabolic fluxes in plant primary metabolism. The Plant Journal, 108(4), 1458–1475. View Source

Quantitative Glucose Utilization and Cellular Respiration Rate Measurement

D-[3-13C]glucose is specifically employed in tracer studies to quantitatively analyze glucose utilization rates across different cell types and tissues . By measuring the rate at which the 13C label appears in CO₂ or other metabolic products, researchers can quantitatively assess cellular respiration rates, gluconeogenic flux, and the activity of specific pathways including glycolysis and the pentose phosphate pathway .

Evidence Dimension	Quantitative measurement of glucose utilization rate
Target Compound Data	D-[3-13C]glucose enables tracking of 13C label appearance in CO₂ and downstream metabolites for quantitative flux assessment
Comparator Or Baseline	Unlabeled glucose (no tracing capability) or radiometric methods using 14C (radioactive, higher regulatory burden)
Quantified Difference	Stable isotope 13C label allows precise MS/NMR quantification without radioactivity; 99 atom % 13C isotopic purity ensures minimal unlabeled background interference
Conditions	In vitro cell culture, tissue preparations, or in vivo tracer infusion studies

Why This Matters

For quantitative measurement of glucose utilization and cellular respiration rates, D-[3-13C]glucose provides a non-radioactive, analytically precise alternative to 14C-labeled glucose, with the added benefit of C-3 positional specificity for resolving PDH versus PC contributions to TCA cycle entry.

D-Glucose (3-13C) Applications

Non-Oxidative PPP in Neuronal Cultures

When designing MFA experiments in mammalian cells—particularly cancer cell lines where accurate resolution of glycolytic versus TCA cycle fluxes is essential—procure D-[3-13C]glucose to achieve superior flux estimation precision compared to the commonly used [1-13C]glucose [1]. This tracer is particularly valuable for studies investigating the Warburg effect, where distinguishing between pyruvate dehydrogenase (PDH) and pyruvate carboxylase (PC) contributions to TCA cycle entry is critical for characterizing the metabolic phenotype of tumor cells [1].

Reduced-Dose Tracer Infusion in Clinical Studies

For laboratories implementing the COMPLETE-MFA methodology to achieve the highest-resolution flux maps currently attainable in prokaryotic systems such as E. coli, D-[3-13C]glucose is a mandatory component of the six-tracer parallel labeling set [2]. Procurement of the full set of singly labeled glucose tracers—including [3-13C]glucose—is required to achieve the statistically validated flux precision demonstrated by this method, which produced a flux map with over 300 redundant measurements and represents the most precise result obtained to date for E. coli central carbon metabolism [2].

Positional Tracing of Hepatic Gluconeogenesis

Use D-[3-13C]glucose in in vitro fermentation studies of human or animal fecal samples to non-invasively identify and quantify the contribution of the Bifidobacterium fermentation pathway (the bifid shunt) to total carbohydrate metabolism [3]. The C-3 label position generates a diagnostic 13CH₃13COOH signature detectable by NMR that is specific to this pathway, enabling researchers to monitor shifts in microbial community metabolic function in response to dietary interventions, probiotic administration, or disease states [3].

Quality Control in Isotope Dilution Assays

For quantitative measurement of glucose utilization rates and cellular respiration across different cell types, tissues, or experimental conditions, employ D-[3-13C]glucose as a non-radioactive stable isotope tracer . By tracking the appearance of the 13C label in CO₂ or other downstream metabolites using mass spectrometry, researchers can obtain precise, reproducible measurements of metabolic activity without the regulatory and safety burdens associated with 14C-labeled glucose . The 99 atom % 13C isotopic purity of commercially available material ensures minimal background signal from unlabeled glucose, enhancing analytical sensitivity .

Application

Selection Property

Validation Focus

Neuronal PPP flux quantification

C‑3 positional labeling resolves non‑oxidative branch contributions

TCA cycle isotopomer distribution in primary neuron models

Glucose turnover tracer infusion

¹³C label avoids deuterium isotope effects; reduced tracer mass required

IVGTT minimal‑model analysis; research PK monitoring context

Hepatic gluconeogenesis tracing

C1‑C3 fragment ion specificity (m/z 262) for GC‑MS detection

Triose phosphate condensation pathway; sub‑nanomole sample capability

Isotope dilution MS internal standard

M+1 mass offset with consistent physical properties

Method validation review; spectral overlap risk assessment

• [1] Metallo, C. M., Walther, J. L., & Stephanopoulos, G. (2009). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of Biotechnology, 144(3), 167–174. View Source
• [2] Leighty, R. W., & Antoniewicz, M. R. (2013). COMPLETE-MFA: complementary parallel labeling experiments technique for metabolic flux analysis. Metabolic Engineering, 20, 49–55. View Source
• [3] Wolin, M. J., Zhang, Y., Bank, S., Yerry, S., & Miller, T. L. (1998). NMR detection of 13CH313COOH from 3-13C-glucose: a signature for Bifidobacterium fermentation in the intestinal tract. The Journal of Nutrition, 128(1), 91–96. View Source